Cas no 361376-68-3 (Benzonitrile, 4-[(4-fluorophenyl)methyl]-)

• Product Name: Benzonitrile, 4-[(4-fluorophenyl)methyl]-
• CAS No: 361376-68-3
• MF: C₁₄H₁₀FN
• MW: 211.234306812286
• CID: 1473135
• PubChem ID: 11275853
• Update Time: 2025-04-20

Benzonitrile, 4-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4-fluorophenyl)methyl]-
• SCHEMBL7935598
• 4-(4-Fluorobenzyl)benzonitrile
• 361376-68-3

• Inchi： 1S/C14H10FN/c15-14-7-5-12(6-8-14)9-11-1-3-13(10-16)4-2-11/h1-8H,9H2
• InChI Key： HCUZUJPAZSKTFX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 211.0798
• Monoisotopic Mass: 211.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79